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repandiol repandiol Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 147921-90-2
VCID: VC0130060
InChI: InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2
SMILES: C(C1C(O1)C#CC#CC2C(O2)CO)O
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol

repandiol

CAS No.: 147921-90-2

Main Products

VCID: VC0130060

Molecular Formula: C10H10O4

Molecular Weight: 194.18 g/mol

repandiol - 147921-90-2

CAS No. 147921-90-2
Product Name repandiol
Molecular Formula C10H10O4
Molecular Weight 194.18 g/mol
IUPAC Name [3-[4-[3-(hydroxymethyl)oxiran-2-yl]buta-1,3-diynyl]oxiran-2-yl]methanol
Standard InChI InChI=1S/C10H10O4/c11-5-9-7(13-9)3-1-2-4-8-10(6-12)14-8/h7-12H,5-6H2
Standard InChIKey BQWDCZPSFPXRCB-UHFFFAOYSA-N
SMILES C(C1C(O1)C#CC#CC2C(O2)CO)O
Canonical SMILES C(C1C(O1)C#CC#CC2C(O2)CO)O
Melting Point 168-169°C
Physical Description Solid
Description Repandiol belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms). Repandiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, repandiol is primarily located in the cytoplasm. Outside of the human body, repandiol can be found in mushrooms. This makes repandiol a potential biomarker for the consumption of this food product.
Synonyms 2,3,8,9-diepoxy-4,6-decadiyne-1,10-diol
repandiol
PubChem Compound 127295
Last Modified Nov 11 2021
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